Cas no 1220021-14-6 (N~1~-Methyl-N~1~-(tetrahydro-2H-pyran-4-ylmethyl)-1,2-benzenediamine)

• Product Name: N~1~-Methyl-N~1~-(tetrahydro-2H-pyran-4-ylmethyl)-1,2-benzenediamine
• CAS No: 1220021-14-6
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 4687889
• Update Time: 2025-10-31

N~1~-Methyl-N~1~-(tetrahydro-2H-pyran-4-ylmethyl)-1,2-benzenediamine Chemical and Physical Properties

Names and Identifiers

• N~1~-methyl-N~1~-(tetrahydro-2H-pyran-4-ylmethyl)-1,2-benzenediamine
• N1-Methyl-N1-((tetrahydro-2H-pyran-4-yl)methyl)benzene-1,2-diamine
• 1-N-methyl-1-N-(oxan-4-ylmethyl)benzene-1,2-diamine
• N~1~-Methyl-N~1~-(tetrahydro-2H-pyran-4-ylmethyl)-1,2-benzenediamine

• Inchi： 1S/C13H20N2O/c1-15(10-11-6-8-16-9-7-11)13-5-3-2-4-12(13)14/h2-5,11H,6-10,14H2,1H3
• InChI Key： LLAWRHYEOFIFTB-UHFFFAOYSA-N
• SMILES： O1CCC(CN(C)C2C=CC=CC=2N)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• Topological Polar Surface Area: 38.5

Additional information on N~1~-Methyl-N~1~-(tetrahydro-2H-pyran-4-ylmethyl)-1,2-benzenediamine

Research Briefing on N~1~-Methyl-N~1~-(tetrahydro-2H-pyran-4-ylmethyl)-1,2-benzenediamine (CAS: 1220021-14-6)

N~1~-Methyl-N~1~-(tetrahydro-2H-pyran-4-ylmethyl)-1,2-benzenediamine (CAS: 1220021-14-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has recently garnered attention due to its potential applications in drug discovery and development. The presence of both a tetrahydro-2H-pyran-4-ylmethyl group and a methyl-substituted benzene diamine moiety suggests its utility as a versatile intermediate or a pharmacophore in the synthesis of bioactive molecules.

Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its reactivity and potential biological activities. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its structure and purity. Preliminary investigations indicate that N~1~-Methyl-N~1~-(tetrahydro-2H-pyran-4-ylmethyl)-1,2-benzenediamine may exhibit promising interactions with various biological targets, making it a candidate for further pharmacological evaluation.

One of the key areas of interest is the compound's potential role as a building block in the development of novel kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. The structural attributes of this compound, such as its ability to form hydrogen bonds and its lipophilic characteristics, make it a suitable scaffold for designing kinase inhibitors with improved selectivity and potency.

In addition to its applications in kinase inhibition, recent research has explored the compound's utility in the synthesis of heterocyclic compounds. Heterocycles are a cornerstone of medicinal chemistry, and the incorporation of N~1~-Methyl-N~1~-(tetrahydro-2H-pyran-4-ylmethyl)-1,2-benzenediamine into such frameworks could lead to the discovery of new therapeutic agents. For instance, its reactivity with various electrophiles has been investigated, yielding derivatives with potential antimicrobial and anticancer properties.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic profiles. Current research efforts are directed toward understanding its metabolic stability, bioavailability, and toxicity. These studies are essential for advancing the compound from the bench to preclinical development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into viable drug candidates.

In conclusion, N~1~-Methyl-N~1~-(tetrahydro-2H-pyran-4-ylmethyl)-1,2-benzenediamine (CAS: 1220021-14-6) represents a promising chemical entity with diverse applications in drug discovery. Its unique structural features and potential biological activities make it a valuable subject of ongoing research. Future studies will likely focus on expanding its utility, optimizing its properties, and exploring its mechanisms of action in greater detail. The insights gained from these investigations could pave the way for the development of innovative therapeutics addressing unmet medical needs.